Cas no 147539-20-6 (1-Piperazinecarboxylicacid, 4-[3-(propylamino)-2-pyridinyl]-, 1,1-dimethylethyl ester)

• Product Name: 1-Piperazinecarboxylicacid, 4-[3-(propylamino)-2-pyridinyl]-, 1,1-dimethylethyl ester
• CAS No: 147539-20-6
• MF: C₁₇H₂₈N₄O₂
• MW: 320.429823875427
• CID: 136663
• PubChem ID: 21477648
• Update Time: 2025-04-19

1-Piperazinecarboxylicacid, 4-[3-(propylamino)-2-pyridinyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylicacid, 4-[3-(propylamino)-2-pyridinyl]-, 1,1-dimethylethyl ester
• tert-butyl 4-[3-(propylamino)pyridin-2-yl]piperazine-1-carboxylate
• 1-((1,1-DIMETHYLETHOXY)CARBONYL)-4-(3-(PROPYLAMINO)-2-PYRIDYL)-PIPERAZINE
• 1-[1,1-Dimethylethoxycarbonyl]4-[3-(propylamino)-2-pyridinyl]piperazine
• 1-((1,1-dimethylethoxy)carbonyl)-4-(3-(propylamino)-2-pyridyl)piperazine
• DTXSID40614408
• 147539-20-6
• AKOS015911488
• 1-[1,1-Dimethylethoxycarbonyl]-4-[3-(propylamino)-2-pyridinyl]piperazine
• 1-Piperazinecarboxylicacid,4-[3-(propylamino)-2-pyridinyl]-,1,1-dimethylethyl ester
• SCHEMBL8925823
• AHEHSSRHLXDEAI-UHFFFAOYSA-N

• Inchi： 1S/C17H28N4O2/c1-5-8-18-14-7-6-9-19-15(14)20-10-12-21(13-11-20)16(22)23-17(2,3)4/h6-7,9,18H,5,8,10-13H2,1-4H3
• InChI Key： AHEHSSRHLXDEAI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C2C(=CC=CN=2)NCCC)CC1)=O

Computed Properties

• Exact Mass: 320.22100
• Monoisotopic Mass: 320.22122615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 57.7Ų

Experimental Properties

• PSA: 57.70000
• LogP: 3.03650